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Compound of Interest

Compound Name: Mesosulfuron

Cat. No.: B3052292

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of the herbicide
mesosulfuron-methyl in various organic solvents. The information is compiled to assist
researchers, chemists, and formulation scientists in understanding its physicochemical
properties for application in research, development, and formulation. This document presents
guantitative solubility data, detailed experimental protocols for solubility determination, and
visualizations of its mode of action and experimental workflows.

Quantitative Solubility Data

The solubility of mesosulfuron-methyl in a range of organic solvents at 20°C has been
determined and is summarized in the table below. This data is crucial for selecting appropriate
solvents for analytical standards, formulation development, and toxicological studies.
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Organic Solvent Solubility (g/L) at 20°C
Acetone 13.66[1][2][3][4]
Acetonitrile 8.37[1]

Methylene Chloride 3.79 - 3.8[1][21[3][4]

Ethyl Acetate 2.0 - 2.03[1][2][3][4]
Toluene 0.013[1][2][3][4]
Isopropanol 0.096][1]

n-Hexane < 0.00023[1][3][4]

Mode of Action: Inhibition of Acetolactate Synthase
(ALS)

Mesosulfuron-methyl belongs to the sulfonylurea class of herbicides.[1] Its primary mode of
action is the inhibition of the enzyme acetolactate synthase (ALS), also known as
acetohydroxyacid synthase (AHAS).[2][5][6] This enzyme is critical for the biosynthesis of the
branched-chain amino acids: valine, leucine, and isoleucine.[5][6] These amino acids are
essential for protein synthesis and, consequently, plant growth. By blocking ALS,
mesosulfuron-methyl effectively halts the production of these vital amino acids, leading to the
cessation of cell division and eventual death of susceptible plants.[5][7] This pathway is present
in plants and microorganisms but not in animals, which accounts for the selective herbicidal
activity and low mammalian toxicity.[7][8]
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1. Preparation
Add excess solute to a known
volume of solvent in a sealed vial.

2. Equilibration
Agitate at a constant temperature
(e.g., 24-48 hours).

3. Phase Separation
Allow to settle and then centrifuge
to separate solid from liquid.

:

4. Sampling & Filtration
Withdraw supernatant and filter
through a 0.22 um filter.

5. Dilution & Analysis
Accurately dilute the filtrate and
analyze using HPLC or similar.

6. Quantification
Calculate concentration using a
calibration curve to determine solubility.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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